Cas no 4735-42-6 (2-Propenoyl chloride,3-[4-(trifluoromethoxy)phenyl]-)

• Product Name: 2-Propenoyl chloride,3-[4-(trifluoromethoxy)phenyl]-
• CAS No: 4735-42-6
• MF: C₁₀H₆ClF₃O₂
• MW: 250.601652622223
• CID: 2620053
• PubChem ID: 2781692
• Update Time: 2025-04-21

2-Propenoyl chloride,3-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4735-42-6
• CPPPIWVKTNRQFF-UHFFFAOYSA-N
• 2-Propenoyl chloride,3-[4-(trifluoromethoxy)phenyl]-
• DTXSID50963813

• Inchi： 1S/C10H6ClF3O2/c11-9(15)6-3-7-1-4-8(5-2-7)16-10(12,13)14/h1-6H
• InChI Key： CPPPIWVKTNRQFF-UHFFFAOYSA-N
• SMILES： ClC(C=CC1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 250.001
• Monoisotopic Mass: 250.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.397
• Boiling Point: 276.9°Cat760mmHg
• Flash Point: 110.9°C
• PSA: 26.30000
• LogP: 3.36380